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Compound of Interest

Compound Name: 1-Phenyl-2-propyn-1-ol

Cat. No.: B147433 Get Quote

In-Depth Technical Guide to 1-Phenyl-2-propyn-
1-ol
This technical guide provides a comprehensive overview of the chemical properties and

synthesis of 1-Phenyl-2-propyn-1-ol, a key building block in organic synthesis. This document

is intended for researchers, scientists, and professionals in the field of drug development and

chemical research.

Core Molecular Data
1-Phenyl-2-propyn-1-ol, also known as α-ethynylbenzyl alcohol, is a propargyl alcohol

derivative.[1][2][3] Its fundamental molecular properties are summarized below.

Property Value

Molecular Formula C₉H₈O[1][2][3]

Molecular Weight 132.16 g/mol [1][2][3]

Synthesis of 1-Phenyl-2-propyn-1-ol
The synthesis of (±)-1-phenyl-2-propyn-1-ol is commonly achieved through the reaction of

benzaldehyde with an acetylide nucleophile. A detailed experimental protocol is outlined below.
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Experimental Protocol: Synthesis of (±)-1-phenyl-2-
propyn-1-ol
Materials:

Magnesium turnings

Anhydrous tetrahydrofuran (THF)

Iodine crystal (catalytic amount)

n-Butyl chloride

Acetylene gas

Benzaldehyde

Saturated aqueous ammonium chloride solution

Ethyl acetate

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether

Procedure:

A two-necked, round-bottomed flask, previously flame-dried and fitted with a reflux

condenser, is charged with magnesium (518 mg, 28.3 mmol) and allowed to cool to room

temperature under an argon atmosphere.

Anhydrous THF (30 mL) and a small crystal of iodine are added to the flask.

A portion of n-butyl chloride (2.23 mL, 28.3 mmol) is added dropwise, and the mixture is

refluxed to initiate the formation of the Grignard reagent.
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Once the reaction begins, the remaining n-butyl chloride is added, and stirring is continued at

room temperature until all the magnesium is consumed.

The reaction mixture is cooled to 0°C, and acetylene gas is bubbled through the solution for

15 minutes to form the acetylide Grignard reagent.

A solution of benzaldehyde (1.0 g, 9.4 mmol) in THF (20 mL) is added dropwise to the

reaction mixture at 0°C. The mixture is then stirred for 6 hours.[1]

Upon completion of the reaction, it is quenched by the addition of a saturated aqueous

solution of ammonium chloride.

The mixture is diluted with water and extracted with ethyl acetate.

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure.

The crude product is purified by silica gel column chromatography, eluting with a 10%

solution of ethyl acetate in petroleum ether, to yield (±)-1-phenyl-2-propyn-1-ol as a pale

yellow oil.[1]

Synthetic Workflow
The synthesis of 1-Phenyl-2-propyn-1-ol involves a multi-step process beginning with the

formation of a Grignard reagent, followed by the introduction of acetylene, and finally the

nucleophilic addition to benzaldehyde.
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Caption: Workflow for the synthesis of 1-Phenyl-2-propyn-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147433#1-phenyl-2-propyn-1-ol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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